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Compound of Interest

Compound Name: FH1

Cat. No.: B001372

Application Notes and Protocols: FH1 Small
Molecule

For Researchers, Scientists, and Drug Development Professionals

Abstract

FH1 is a small molecule that has been identified as a potent enhancer of the differentiation and
maturation of induced pluripotent stem cells (iPSCs) into hepatocytes. Its application in stem
cell research and drug development holds significant promise for generating functional human
hepatocytes for disease modeling, toxicology screening, and regenerative medicine. This
document provides detailed protocols for the proper dissolution and storage of FH1, ensuring
its stability and efficacy in experimental settings.

Physicochemical Properties and Storage

A summary of the key physicochemical properties and recommended storage conditions for
FH1 is provided in the table below. Adherence to these guidelines is crucial for maintaining the
integrity and activity of the compound.
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Property Value Source
Molecular Weight 282.34 g/mol [1112]
Formula C17H18N202 [1][2]
CAS Number 2719-05-3 [1]
Purity >98% [3]
Appearance White to off-white powder

Store at -20°C forup to 3
Storage (Powder) [1]
years.

Store in aliquots at -80°C for
) up to 1 year or at -20°C for up
Storage (Stock Solution) ) [1]
to 1 month. Avoid repeated

freeze-thaw cycles.

Solubility Data

The solubility of FH1 in various solvents is critical for the preparation of stock solutions. The
following table summarizes the reported solubility data. It is highly recommended to use fresh,
anhydrous DMSO for dissolution as moisture can reduce solubility.[1]

Solvent Solubility Source
DMSO Up to 100 mM

56 mg/mL (~198.34 mM) [1]

5 mg/mL [3]

Ethanol Insoluble [1]

0.5 mg/mL (3]

Water Insoluble [1]

DMF 2 mg/mL [3]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [3]
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Experimental Protocols
Preparation of FH1 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of FH1 in DMSO.

Materials:

FH1 small molecule powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Allow the vial of FH1 powder to equilibrate to room temperature before opening to prevent
condensation of moisture.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the
vial of FH1 powder. For example, to a vial containing 1 mg of FH1 (MW: 282.34), add 354.2
uL of DMSO.

Vortex the solution thoroughly until the FH1 is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if necessary.[4]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1]

Workflow for FH1 Stock Preparation and Storage

Storage

Stock Solution Preparation
I - Rec ended | Long-term: -80°C (up to 1 year)
<S(art: FH1 PowdD#‘ Equilibrate to Room Temperature }—>‘ Add Anhydrous DMSO }—>‘ Vortex/Sonicate to Dissolve H Aliquot into Single-Use Tubes ::;

Short-term: -20°C (up to 1 month)

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of FH1 stock solutions.

General Protocol for Use in Cell Culture

This protocol provides a general guideline for using the FH1 stock solution to treat cells in
culture, such as during iPSC differentiation into hepatocytes. The final concentration of FH1
and the treatment duration should be optimized for the specific cell type and experimental
design.

Materials:

e Prepared FH1 stock solution (10 mM in DMSO)

e Cell culture medium appropriate for your experiment
e Cells in culture

Procedure:

o Thaw a single-use aliquot of the FH1 stock solution at room temperature.
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e Dilute the FH1 stock solution into the pre-warmed cell culture medium to achieve the desired
final working concentration. For example, to achieve a 10 uM final concentration, dilute the
10 mM stock solution 1:1000 in the culture medium.

e Ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells
(typically < 0.1%).

o Remove the existing medium from the cells and replace it with the medium containing FH1.

 Incubate the cells for the desired period, refreshing the medium containing FH1 as required
by the specific protocol.

Signaling and Application

FH1 promotes the differentiation and maturation of iPSC-derived hepatocytes. While the
precise molecular mechanism is still under investigation, it is known to enhance hepatocyte-
specific functions.[1][3]

Logical Flow of FH1 Application in iPSC Differentiation
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Caption: Logical diagram illustrating the application of FH1 in iPSC-derived hepatocyte

differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. selleckchem.com [selleckchem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b001372?utm_src=pdf-body-img
https://www.benchchem.com/product/b001372?utm_src=pdf-body
https://www.benchchem.com/product/b001372?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/fh1-brd-k4477.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

2. FH 1 Supplier | 299257 | Hello Bio [hellobio.com]

3. caymanchem.com [caymanchem.com]

4. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [protocol for dissolving and storing FH1 small molecule].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001372#protocol-for-dissolving-and-storing-fh1-
small-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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